N-[2-chloro-5-(trifluoromethyl)phenyl]-4-cyclohexyl-1-piperazinecarboxamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-4-cyclohexylpiperazine-1-carboxamide
• InChI: InChI=1S/C18H23ClF3N3O/c19-15-7-6-13(18(20,21)22)12-16(15)23-17(26)25-10-8-24(9-11-25)14-4-2-1-3-5-14/h6-7,12,14H,1-5,8-11H2,(H,23,26)
• InChI Key: ZPTHFIMGEHGQHU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl
• Molecular Formula: C18H23ClF3N3O
• Molecular Weight: 389.8 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-4-cyclohexyl-1-piperazinecarboxamide, also known as CTZ, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTZ belongs to the class of piperazine derivatives and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

N-[2-chloro-5-(trifluoromethyl)phenyl]-4-cyclohexyl-1-piperazinecarboxamide exerts its effects by modulating the activity of various receptors and ion channels in the body. This compound has been shown to modulate the activity of serotonin receptors, leading to its potential use as an antidepressant. This compound has also been shown to modulate the activity of voltage-gated sodium channels, leading to its potential use in the treatment of neuropathic pain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to modulate the activity of various receptors and ion channels in the body, leading to changes in neurotransmitter release, ion channel activity, and gene expression. This compound has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

N-[2-chloro-5-(trifluoromethyl)phenyl]-4-cyclohexyl-1-piperazinecarboxamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound has also been extensively studied for its biochemical and physiological effects, making it a well-characterized compound for use in experiments.
However, there are also limitations to the use of this compound in lab experiments. This compound has been shown to have off-target effects, leading to potential complications in experiments. In addition, the mechanism of action of this compound is not fully understood, making it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-[2-chloro-5-(trifluoromethyl)phenyl]-4-cyclohexyl-1-piperazinecarboxamide. One direction is to further elucidate the mechanism of action of this compound, which will help to better understand its potential applications in various fields. Another direction is to optimize the synthesis method of this compound to improve efficiency and reduce costs. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, which will pave the way for its potential use in clinical settings.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-4-cyclohexyl-1-piperazinecarboxamide has been extensively studied for its potential applications in various fields. In the field of neuroscience, this compound has been shown to modulate the activity of serotonin receptors, leading to its potential use as an antidepressant. This compound has also been studied for its potential use in the treatment of neuropathic pain, as it has been shown to modulate the activity of voltage-gated sodium channels.
In addition, this compound has been studied for its potential use in the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to sensitize cancer cells to chemotherapy, leading to improved treatment outcomes.